Cas no 110657-99-3 (6,8,10,12,17-Eicosapentaenoicacid, 5,14,15-trihydroxy-, (5S,6E,8Z,10E,12E,14R,15S,17Z)-)

• Product Name: 6,8,10,12,17-Eicosapentaenoicacid, 5,14,15-trihydroxy-, (5S,6E,8Z,10E,12E,14R,15S,17Z)-
• CAS No: 110657-99-3
• MF: C₂₀H₃₀O₅
• MW: 350.449206829071
• CID: 172010
• Update Time: 2024-03-01

6,8,10,12,17-Eicosapentaenoicacid, 5,14,15-trihydroxy-, (5S,6E,8Z,10E,12E,14R,15S,17Z)- Chemical and Physical Properties

Names and Identifiers

• 6,8,10,12,17-Eicosapentaenoicacid, 5,14,15-trihydroxy-, (5S,6E,8Z,10E,12E,14R,15S,17Z)-
• (5S,14R,15S)-5,14,15-trihydroxyicosa-6,8,10,12,17-pentaenoic acid
• 6,8,10,12,17-Eicosapentaenoicacid, 5,14,15-trihydroxy-, [5S-(5R*,6E,8Z,10E,12E,14S*,15R*,17Z)]-
• Lipoxin B5
• Lx B5
• 6,8,10,12,17-Eicosapentaenoic acid, 5,14,15-trihydroxy-, (5S,6E,8Z,10E,12E,14R,15S,17Z)-

• Inchi： 1S/C20H30O5/c1-2-3-8-14-18(22)19(23)15-10-7-5-4-6-9-12-17(21)13-11-16-20(24)25/h3-10,12,15,17-19,21-23H,2,11,13-14,16H2,1H3,(H,24,25)/b6-4-,7-5+,8-3-,12-9+,15-10+/t17-,18+,19-/m1/s1
• InChI Key： VLLDKSJDBRLUOY-FFDPQGFSSA-N
• SMILES： C(O)(=O)CCC[C@H](O)/C=C/C=C\C=C\C=C\[C@@H](O)[C@@H](O)C/C=C\CC

Experimental Properties

• Density: 1.112±0.06 g/cm3(Predicted)
• Boiling Point: 591.3±50.0 °C(Predicted)
• pka: 4.66±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxyeicosapentaenoic acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Hydroxyeicosapentaenoic acids